molecular formula C16H15N3O B5577868 3,3-dimethyl-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one

3,3-dimethyl-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one

Cat. No. B5577868
M. Wt: 265.31 g/mol
InChI Key: PLHVSIAYIQRKIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of this compound involves multicomponent reactions, typically involving the condensation of aldehydes, dimedone, and 2-aminobenzimidazole. These reactions can be catalyzed by various agents, including ZnO nanoparticles and other catalysts under solvent-free conditions for efficient production (Diab, Abdelhamid, & Elwahy, 2018; Shaabani, Farhangi, & Rahmati, 2006).

Molecular Structure Analysis

The molecular structure of these compounds is characterized by their regioselectivity, as evidenced by NMR measurements. The reactions to form these compounds are highly selective, producing specific regioisomers, as confirmed by various spectroscopic methods (Insuasty et al., 2004).

Chemical Reactions and Properties

Chemical reactions of this compound involve its formation via cyclocondensation reactions, which are notable for their efficiency and selectivity. These reactions can involve various components and conditions, including the use of ionic liquids or environmentally benign protocols (Shaabani et al., 2007; Mousavi et al., 2015).

Scientific Research Applications

Synthesis Techniques

  • The compound has been successfully synthesized using ionic liquids, demonstrating the efficiency of this method in yielding good results in short reaction times (Shaabani et al., 2007). Another study explored the use of ZnO nanoparticles in synthesizing poly(tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-ones), highlighting the utility of multi-component reactions under both conventional heating and microwave irradiation (Diab et al., 2018).

Chemical Properties and Reactions

  • The compound has been involved in regioselective three-component synthesis processes, showing its ability to form structurally complex and potentially pharmacologically valuable tetracyclic systems (Insuasty et al., 2004). Another study on the cyclocondensation of 2-aminobenzimidazole with dimedone highlighted the formation of pyrimidine rings, providing insight into the structural versatility of these compounds (Lipson et al., 2003).

Biological Activities

  • Research has explored the antitumor and antibacterial properties of dihydronaphthaline and dihydrobenzo[h]quinazoline derivatives, demonstrating the potential medicinal applications of these compounds (Markosyan et al., 2019). Another study described the green preparation of tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-ones using γ-Fe2O3@KSF as a recyclable magnetic catalyst, which could be an environmentally friendly approach to synthesizing these compounds (Zeydi et al., 2020).

Synthesis Optimization

  • A study described an efficient synthesis of triazolo and hexahydrobenzimidazolo quinazolinone derivatives, emphasizing the role of acetic acid in enhancing the reaction without needing a catalyst, which could be a more environmentally friendly method (Mousavi et al., 2015).

Antineoplastic Properties

  • The antineoplastic properties of 3-substituted 5,5-dimethylbenzo[h]quinazolin-4(3H)-ones have been investigated, highlighting the potential of these compounds in cancer treatment (Markosyan et al., 2014).

Advanced Synthesis Methods

  • Novel ultrasound-assisted synthesis methods have been developed for these compounds, offering an innovative approach to their preparation (Chen et al., 2016).

properties

IUPAC Name

3,3-dimethyl-2,4-dihydrobenzimidazolo[2,1-b]quinazolin-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H15N3O/c1-16(2)7-12-10(14(20)8-16)9-19-13-6-4-3-5-11(13)17-15(19)18-12/h3-6,9H,7-8H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PLHVSIAYIQRKIB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CC2=NC3=NC4=CC=CC=C4N3C=C2C(=O)C1)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H15N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

265.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3,3-dimethyl-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one
Reactant of Route 2
Reactant of Route 2
3,3-dimethyl-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one
Reactant of Route 3
Reactant of Route 3
3,3-dimethyl-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one
Reactant of Route 4
3,3-dimethyl-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one
Reactant of Route 5
Reactant of Route 5
3,3-dimethyl-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one
Reactant of Route 6
Reactant of Route 6
3,3-dimethyl-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.